Toluene-2,4-disulfonyl chloride
Overview
Description
Toluene-2,4-disulfonyl chloride is a useful research compound. Its molecular formula is C7H6Cl2O4S2 and its molecular weight is 289.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Toluene-2,4-disulfonyl chloride is used in the synthesis of poly(4,4′-cyclopentylidene diphenylene toluene-2,4-disulfonate) (PSBPT). This polymer demonstrates high tensile strength and excellent hydrolytic stability towards acids and alkalis. Its thermal stability and decomposition characteristics were also studied (Rajkotia, Kamani, & Parsania, 1997).
Another application is in the synthesis of cardo polysulfonates of 1,1′-bis(4-hydroxy phenyl)cyclohexane with benzene-1,3 and toluene-2,4-disulfonyl chlorides. These polymers exhibit good biological activity against certain organisms and have excellent hydrolytic stability (Desai, Dayal, & Parsania, 1996).
The synthesis and characterization of Poly(1,1′-bi-2-naphthylidene toluene-2,4-disulfonate) (PBNTDS) using toluene-2,4-disulfonyl chloride has been reported. PBNTDS has been found to be thermally stable up to about 285°C in an inert atmosphere and undergoes a single-step decomposition reaction (Patel & Parsania, 2010).
Toluene-2,4-disulfonyl chloride is also utilized in the production of high-temperature blowing agents for rubber and plastics. p-Toluene sulfonyl semicarbazide, a derivative, serves as an effective blowing agent for high-temperature processing plastics (Hunter, Root, & Morrisey, 1967).
In the field of gas separation, toluene sulfonyl derivatives like 1-butylsulfonate-3-methylimidazolium P-toluene sulfonate have been synthesized and used in supported ionic liquid membranes for effective CO2 separation (Swati et al., 2020).
properties
IUPAC Name |
4-methylbenzene-1,3-disulfonyl chloride | |
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InChI |
InChI=1S/C7H6Cl2O4S2/c1-5-2-3-6(14(8,10)11)4-7(5)15(9,12)13/h2-4H,1H3 | |
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InChI Key |
CLMMQDZNOXYEBU-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)Cl)S(=O)(=O)Cl | |
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Molecular Formula |
C7H6Cl2O4S2 | |
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DSSTOX Substance ID |
DTXSID20950316 | |
Record name | 4-Methylbenzene-1,3-disulfonyl dichloride | |
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Molecular Weight |
289.2 g/mol | |
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Product Name |
Toluene-2,4-disulfonyl chloride | |
CAS RN |
2767-77-3 | |
Record name | Toluene-2,4-disulfonyl chloride | |
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Record name | 4-Methylbenzene-1,3-disulfonyl dichloride | |
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